Cas no 102516-18-7 (Ethanone,1-(2-methoxycyclopropyl)-, trans- (9CI))

• Product Name: Ethanone,1-(2-methoxycyclopropyl)-, trans- (9CI)
• CAS No: 102516-18-7
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 125095
• PubChem ID: 13451950
• Update Time: 2025-10-28

Ethanone,1-(2-methoxycyclopropyl)-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-methoxycyclopropyl)-, trans- (9CI)
• methyl trans-2-methoxycyclopropyl ketone
• 1-[(1R,2R)-2-Methoxycyclopropyl]ethanone
• Ethanone, 1-(2-methoxycyclopropyl)-, trans- (9CI)
• rac-1-[(1R,2R)-2-methoxycyclopropyl]ethan-1-one
• EN300-645521
• 102516-18-7

• Inchi： 1S/C6H10O2/c1-4(7)5-3-6(5)8-2/h5-6H,3H2,1-2H3/t5-,6+/m0/s1
• InChI Key： DZPZZOWOSIQAFV-NTSWFWBYSA-N
• SMILES： O(C)[C@@H]1C[C@H]1C(C)=O

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on Ethanone,1-(2-methoxycyclopropyl)-, trans- (9CI)

Recent Advances in the Study of Ethanone,1-(2-methoxycyclopropyl)-, trans- (9CI) (CAS: 102516-18-7)

Ethanone,1-(2-methoxycyclopropyl)-, trans- (9CI) (CAS: 102516-18-7) is a chemically synthesized compound that has garnered increasing attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropyl and methoxy functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activities, making it a subject of significant scientific interest.

The primary objective of recent research on Ethanone,1-(2-methoxycyclopropyl)-, trans- (9CI) has been to explore its pharmacological properties and potential as a lead compound for drug development. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and green chemistry approaches, to optimize the compound's yield and purity. Additionally, computational modeling and structure-activity relationship (SAR) studies have been instrumental in understanding its interaction with biological targets.

One of the key findings from recent studies is the compound's ability to modulate specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. In vitro and in vivo experiments have demonstrated its efficacy in inhibiting pro-inflammatory cytokines and reducing oxidative stress, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and rheumatoid arthritis. Furthermore, its low toxicity profile in preclinical models highlights its suitability for further development.

Another area of interest is the compound's role in cancer research. Preliminary studies have indicated that Ethanone,1-(2-methoxycyclopropyl)-, trans- (9CI) may exhibit antiproliferative effects against certain cancer cell lines. Mechanistic studies suggest that it induces apoptosis via the mitochondrial pathway and inhibits angiogenesis, making it a candidate for combination therapies with existing anticancer drugs. However, further validation in clinical settings is required to confirm these findings.

In conclusion, Ethanone,1-(2-methoxycyclopropyl)-, trans- (9CI) (CAS: 102516-18-7) represents a promising scaffold for drug discovery, with demonstrated biological activities across multiple therapeutic areas. Ongoing research aims to elucidate its precise mechanisms of action and optimize its pharmacokinetic properties for clinical translation. The compound's versatility and potential for structural modification make it a valuable asset in the quest for novel therapeutics.